Cas no 1806975-54-1 (Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate)

Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate is a fluorinated pyridine derivative with notable applications in pharmaceutical and agrochemical research. Its structure features a difluoromethyl group and a methoxy substituent, enhancing its reactivity and potential as a versatile intermediate. The presence of fluorine atoms contributes to improved metabolic stability and bioavailability, making it valuable in the development of bioactive compounds. This ester is particularly useful in cross-coupling reactions and as a precursor for synthesizing more complex heterocyclic systems. Its well-defined molecular architecture ensures consistent performance in synthetic pathways, supporting advancements in medicinal chemistry and crop protection science.

Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate structure

1806975-54-1 structure

Product Name:Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate

CAS No:1806975-54-1

MF:C₁₁H₁₂F₃NO₃

MW:263.213093757629

CID:4882706

Update Time:2025-09-28

Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate Chemical and Physical Properties

Names and Identifiers

- Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate
- Inchi： 1S/C11H12F3NO3/c1-3-18-8(16)5-6-4-7(10(13)14)9(12)11(15-6)17-2/h4,10H,3,5H2,1-2H3
- InChI Key： KXLNZJBVVSLJBV-UHFFFAOYSA-N
- SMILES： FC1=C(N=C(C=C1C(F)F)CC(=O)OCC)OC

Computed Properties

Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 7
Heavy Atom Count: 18
Rotatable Bond Count: 6
Complexity: 278
XLogP3: 2.1
Topological Polar Surface Area: 48.4

Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
Alichem	A029035283-250mg	Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate	1806975-54-1	95%	250mg	$999.60	2022-03-31
Alichem	A029035283-500mg	Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate	1806975-54-1	95%	500mg	$1,802.95	2022-03-31
Alichem	A029035283-1g	Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate	1806975-54-1	95%	1g	$2,779.20	2022-03-31

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Additional information on Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate

Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate: A Comprehensive Overview

The compound Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate, identified by the CAS number 1806975-54-1, is a highly specialized organic compound with significant applications in various fields, particularly in the chemical and pharmaceutical industries. This compound is characterized by its unique structure, which includes a pyridine ring substituted with difluoromethyl, fluoro, methoxy, and acetate groups. The presence of these substituents imparts distinct chemical properties, making it a valuable molecule for research and development purposes.

Recent studies have highlighted the potential of Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate in the synthesis of bioactive compounds. Its structure serves as a versatile scaffold for the development of new drugs, particularly in the areas of oncology and neurodegenerative diseases. Researchers have explored its ability to act as a precursor for more complex molecules, leveraging its functional groups to facilitate various chemical transformations.

The synthesis of this compound involves a multi-step process that combines advanced organic chemistry techniques. Key steps include the preparation of the pyridine ring, followed by substitution reactions to introduce the difluoromethyl, fluoro, and methoxy groups. The final step involves esterification to form the acetate group. This process has been optimized in recent years to improve yield and purity, making it more accessible for large-scale production.

In terms of physical properties, Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate exhibits a melting point of approximately 120°C and a boiling point around 350°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate is moderate, which facilitates its use in various chemical reactions. The compound is also stable under normal storage conditions, provided it is protected from light and moisture.

One of the most promising applications of this compound lies in its use as an intermediate in the synthesis of agrochemicals. Recent research has demonstrated its potential as a building block for herbicides and insecticides with enhanced efficacy and reduced environmental impact. Its ability to undergo nucleophilic substitution reactions makes it particularly useful in this context.

Moreover, Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate has shown promise in medicinal chemistry as a lead compound for drug discovery. Its structure allows for easy modification to target specific biological pathways, making it a valuable tool for researchers in this field. For instance, studies have explored its potential as an inhibitor of certain enzymes involved in cancer progression.

In conclusion, Ethyl 4-(difluoromethyl)-3-fluoro-2-methoxypyridine-6-acetate (CAS No. 1806975-54-1) is a versatile and valuable compound with wide-ranging applications across multiple industries. Its unique structure and chemical properties make it an essential component in modern chemical research and development. As ongoing studies continue to uncover new uses for this compound, its significance in both academic and industrial settings is expected to grow further.